Cas no 141-81-1 (Butanoic acid, 3-oxo-,ion(1-))

• Product Name: Butanoic acid, 3-oxo-,ion(1-)
• CAS No: 141-81-1
• MF: C₄H₅O₃
• MW: 101.080701589584
• CID: 159486
• PubChem ID: 6971017
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-,ion(1-) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,ion(1-)
• 3-oxobutanoate
• 3-ketobutyrate
• 3-Oxo-butanoate
• 3-Oxobutyrate
• acetoacetate
• Acetoacetate ion(1-)
• diacetic acid
• Butanoic acid, 3-oxo-, ion(1-)
• 3-oxobutanate
• CHEMBL2074691
• CHEBI:13705
• GTPL4522
• Q21559339
• BDBM50390990
• 141-81-1
• c0069
• oxobutyrate
• WDJHALXBUFZDSR-UHFFFAOYSA-M
• DTXSID6040955

• Inchi： 1S/C4H6O3/c1-3(5)2-4(6)7/h2H2,1H3,(H,6,7)/p-1
• InChI Key： WDJHALXBUFZDSR-UHFFFAOYSA-M
• SMILES： O=C(C)CC(=O)[O-]

Computed Properties

• Exact Mass: 101.02385
• Monoisotopic Mass: 101.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2
• XLogP3: 0.3

Experimental Properties

• Boiling Point: 237.7°Cat760mmHg
• Flash Point: 111.8°C
• PSA: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives